Cas no 1261924-87-1 (5-(2-Formylthiophen-4-YL)-2-hydroxypyridine)

• Product Name: 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine
• CAS No: 1261924-87-1
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD18312058
• CID: 2763848
• PubChem ID: 53217652
• Update Time: 2025-05-20

5-(2-Formylthiophen-4-YL)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 1261924-87-1
• 5-(2-FORMYLTHIOPHEN-4-YL)-2-HYDROXYPYRIDINE
• DTXSID80682681
• MFCD18312058
• 4-(6-Oxo-1,6-dihydropyridin-3-yl)thiophene-2-carbaldehyde
• 5-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95%
• 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine

• MDL： MFCD18312058
• Inchi： 1S/C10H7NO2S/c12-5-9-3-8(6-14-9)7-1-2-10(13)11-4-7/h1-6H,(H,11,13)
• InChI Key： DBFBQPWTHSVJQN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 205.01974964Da
• Monoisotopic Mass: 205.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4Ų

Additional information on 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine

5-(2-Formylthiophen-4-YL)-2-hydroxypyridine: A Comprehensive Overview

5-(2-Formylthiophen-4-YL)-2-hydroxypyridine, identified by the CAS number 1261924-87-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a thiophene moiety. The presence of the hydroxyl group at the 2-position of the pyridine ring and the formyl group attached to the thiophene ring imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, coupling reactions, and oxidation processes to achieve this compound. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of these synthesis methods.

One of the most notable features of this compound is its ability to participate in various chemical transformations. For instance, the hydroxyl group on the pyridine ring can undergo acetylation or other protection/deprotection reactions, enabling its use as an intermediate in more complex molecule syntheses. Additionally, the thiophene moiety can engage in conjugation with other aromatic systems, making it a promising candidate for studies on electronic properties and potential applications in optoelectronics.

Recent studies have explored the biological activity of 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine. In vitro assays have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound has shown promising results in scavenging free radicals, which are implicated in various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary pharmacokinetic studies suggest that this compound may exhibit favorable bioavailability, making it a candidate for further drug development research.

In the realm of materials science, 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine has been investigated for its role in constructing advanced materials with tailored properties. Its ability to form self-assembled monolayers and participate in coordination chemistry has led to its use in designing sensors, catalysts, and organic semiconductors. Researchers have also explored its potential as a building block for supramolecular architectures, leveraging its ability to form hydrogen bonds and π–π interactions.

The environmental impact of 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine has also been a topic of interest. Studies on its biodegradation pathways and ecotoxicological effects are underway to ensure that its use in industrial applications does not pose risks to ecosystems. Preliminary findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 5-(2-Formylthiophen-4-YL)-2-hydroxypyridine, with its unique structure and versatile chemical properties, represents a valuable molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, biological activity, material properties, and environmental behavior. As advancements in chemical synthesis and characterization techniques progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.